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Compound of Interest

Compound Name: ML 315

Cat. No.: B15580232

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of ML315, a selective dual inhibitor of cyclin-dependent kinases (CDK) and dual-
specificity tyrosine-regulated kinases (DYRK). Accurate preparation of this stock solution is
critical for ensuring reproducible results in downstream biological assays.

Introduction

ML315 is a small molecule inhibitor with significant potential in cancer and neurological disease
research. It selectively targets CDK and DYRK families of kinases. For in vitro and in vivo
studies, it is essential to prepare a concentrated stock solution that can be accurately diluted to
the desired final concentration for various experimental assays. This protocol outlines the
necessary steps to prepare a stable and reliable ML315 stock solution.

Quantitative Data Summary

The following table summarizes the key quantitative data for ML315 hydrochloride, the
commonly used form of this compound.
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Property Value Source

374.2 g/mol (free base),
Molecular Weight 410.68 g/mol (hydrochloride [1112]

salt)

o 50 mg/mL (121.75 mM) or
Solubility in DMSO [1112]
37.42 mg/mL (100 mM)

Solubility in Ethanol 18.71 mg/mL (50 mM) [2]

Appearance Solid [3]

4°C, sealed storage, away
Storage of Powder ) [1]
from moisture

-80°C for 6 months; -20°C for 1
Storage of Stock Solution month (sealed, away from [1114]

moisture)

Experimental Protocol: Preparation of a 10 mM
ML315 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML315 hydrochloride in

dimethyl sulfoxide (DMSO). This is a commonly used concentration for laboratory research.

Materials

ML315 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
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e Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions

o Work in a well-ventilated area, preferably a chemical fume hood.[3]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[3]

» Avoid inhalation of the powder and direct contact with skin and eyes.[3]

o Consult the Safety Data Sheet (SDS) for ML315 hydrochloride for complete safety
information.[3]

Protocol Steps

¢ Calculate the required mass of ML315 hydrochloride:

o To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the
following formula:

» Mass (mg) = Desired Concentration (mM) * Volume (L) * Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L * 0.001 L * 410.68 g/mol = 4.1068 mg
e Weigh the ML315 hydrochloride powder:

o Carefully weigh out approximately 4.11 mg of ML315 hydrochloride powder using a
calibrated analytical balance. It is recommended to weigh the powder onto a piece of
weighing paper or directly into a sterile microcentrifuge tube.

» Dissolve the powder in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the weighed ML315
hydrochloride.

o To aid dissolution, the solution can be gently warmed to 60°C and sonicated.[1]

e Ensure complete dissolution:
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o Vortex the tube thoroughly until the powder is completely dissolved and the solution is
clear. Visually inspect the solution to ensure no solid particles remain.

 Aliquot and store the stock solution:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.[4]

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and your initials.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][4]
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Caption: Workflow for preparing ML315 stock solution.
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Caption: ML315 inhibits CDK and DYRK signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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